1,3-Bis(hydroxymethyl)thiourea

• IUPAC Name: 1,3-bis(hydroxymethyl)thiourea
• InChI: InChI=1S/C3H8N2O2S/c6-1-4-3(8)5-2-7/h6-7H,1-2H2,(H2,4,5,8)
• InChI Key: ORGWCTHQVYSUNL-UHFFFAOYSA-N
• Canonical SMILES: C(NC(=S)NCO)O
• Molecular Formula: C3H8N2O2S
• DSSTOX Substance ID: DTXSID1062837
• Molecular Weight: 136.18 g/mol
• CAS No.: 3084-25-1

Description

“N,N’-Bis(hydroxymethyl)thiourea” is a derivative of thiourea. Thiourea is an important substance in organic synthesis and is intensively used in the processes of obtaining drugs. It is a fairly simple organic molecule (with a thioamide group) and due to its active use in organic synthesis, its structure and properties have been actively studied.

Synthesis Analysis

A practically simple, mild, and efficient method has been developed for the synthesis of N-substituted ureas by nucleophilic addition of amines to potassium isocyanate in water without an organic co-solvent. This methodology has been found to be suitable for gram-scale synthesis of molecules having commercial application in large volumes.

Molecular Structure Analysis

The nature of the molecular interactions between the water and thiourea through hydrogen bonding has been investigated using RDG and AIM methods. NBO analysis shows that the Thio-(H2O)5 complex has higher stabilization energy values than the other complexes.

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Physical and Chemical Properties Analysis

The non-linear optical properties, such as dipole moment (μ), the polarizability (α0), and the first hyperpolarizability (βtot), and thermodynamic functions, such as entropy (S), specific heat capacity (Cv), and thermal energy (E), were calculated. It was observed that thermodynamic parameters, polarizability, and the first hyperpolarizability increased with the number of water molecules.

Scientific Research Applications

Chemical Reactions and Synthesis

N,N'-Bis(hydroxymethyl)thiourea has been explored in various chemical reactions and syntheses. For instance, it reacts with propane-1,3-diamine to produce 5,5′-propane-1,3-diylbis(1,3,5-triazinane-2-thione) (Hamoud et al., 2016). Another study focused on the reaction of N,N'-Bis(aminomethylidene)thioureas with electron acceptor substituted methyl halides, leading to the formation of 2-formamidinothiazoles (Knoll et al., 1985).

Analytical Chemistry Applications

In the field of analytical chemistry, N,N'-Bis(hydroxymethyl)thiourea derivatives have been utilized. For example, bis-[2-Hydroxy-1-naphthaldehyde] thiourea was synthesized for preconcentration cloud point extraction (CPE) in speciation determination of chromium(III) and (VI) (Kiran et al., 2008).

Pharmaceutical and Environmental Fields

Thiourea derivatives, including N,N'-Bis(hydroxymethyl)thiourea, are significant in medicinal chemistry and agriculture due to their biological activities. They are known for their antibacterial, antifungal, antiviral properties, and as herbicides, rodenticides, phenoloxidase enzymatic inhibitors, anti-HIV, and anti-tumor agents (Kamalulazmy et al., 2016).

Catalyst Development

N,N'-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea, a derivative, has been used in organocatalysis for promoting organic transformations due to its ability to activate substrates and stabilize developing charges (Zhang et al., 2014).

Applications in Solar Cells

In the field of renewable energy, thiourea derivatives have been used in dye-sensitized solar cells (DSSCs). For instance, synthesized thiourea derivatives were used as novel additives with hydroxypropyl cellulose to construct a gel polymer electrolyte for DSSCs, enhancing their efficiency (Karthika et al., 2019).

Mechanism of Action

Target of Action

N,N’-Bis(hydroxymethyl)thiourea is a derivative of thiourea, an organosulfur compound. Thiourea and its derivatives have been found to have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis, and antimalarial properties . .

Mode of Action

It is known that thiourea derivatives can interact with various biological targets through hydrogen bonding . For instance, N,N’-bis[3,5-bis(trifluoromethyl)phenyl]thiourea, known as Schreiner thiourea, acts as a hydrogen bond donor catalyst and has been widely used for several nucleophilic additions and other reactions .

Biochemical Pathways

Thiourea derivatives have been shown to inhibit various enzymes, such as α-amylase, α-glucosidase, acetylcholinesterase (ache), and butyrylcholinesterase (buche), and have potential to inhibit glucose-6-phosphatase (g6pase) inhibition . These enzymes are involved in various biochemical pathways related to carbohydrate metabolism, neurotransmission, and glucose regulation.

Pharmacokinetics

Thiourea derivatives have been shown to be active both in vitro and in vivo, suggesting they may have favorable pharmacokinetic properties .

Result of Action

Thiourea derivatives have been shown to possess antibacterial, antioxidant, anticancer, anti-inflammatory, anti-alzheimer, antitubercular, and antimalarial effects . These effects suggest that N,N’-Bis(hydroxymethyl)thiourea may have similar properties.

Action Environment

It is known that the reaction of n,n’-bis(hydroxymethyl)thiourea with propane-1,3-diamine at a molar ratio of 2:1 gives 5,5’-propane-1,3-diylbis(1,3,5-triazinane-2-thione) . This suggests that the compound’s action may be influenced by the presence of specific reactants and their concentrations.